Cas no 2228215-27-6 (2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine)

2-(2,5-Dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine is a fluorinated amine derivative featuring a thiophene core, which confers unique electronic and steric properties. The presence of difluoromethylene groups enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The 2,5-dimethyl substitution on the thiophene ring further modulates reactivity and selectivity, facilitating targeted synthetic applications. This compound is particularly useful in the development of bioactive molecules, where its structural motifs can influence binding affinity and pharmacokinetic profiles. Its well-defined chemical properties and synthetic versatility make it a preferred choice for medicinal chemistry and material science applications.

2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine structure

2228215-27-6 structure

Product Name:2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine

CAS No:2228215-27-6

MF:C₉H₁₃F₂NS

MW:205.268028020859

CID:5997703

PubChem ID:165651056

Update Time:2025-05-20

2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine
- EN300-1970772
- 2228215-27-6
- Inchi： 1S/C9H13F2NS/c1-5-3-7(6(2)13-5)8(4-12)9(10)11/h3,8-9H,4,12H2,1-2H3
- InChI Key： AKBXKSHHRQHXHD-UHFFFAOYSA-N
- SMILES： S1C(C)=CC(=C1C)C(C(F)F)CN

Computed Properties

Exact Mass: 205.07367692g/mol
Monoisotopic Mass: 205.07367692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 54.3Å²

2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1970772-0.05g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	0.05g	$1308.0	2023-09-16
Enamine	EN300-1970772-0.1g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	0.1g	$1371.0	2023-09-16
Enamine	EN300-1970772-0.25g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	0.25g	$1432.0	2023-09-16
Enamine	EN300-1970772-0.5g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	0.5g	$1495.0	2023-09-16
Enamine	EN300-1970772-1.0g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	1g	$1557.0	2023-06-02
Enamine	EN300-1970772-2.5g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	2.5g	$3051.0	2023-09-16
Enamine	EN300-1970772-5.0g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	5g	$4517.0	2023-06-02
Enamine	EN300-1970772-10.0g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	10g	$6697.0	2023-06-02
Enamine	EN300-1970772-1g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	1g	$1557.0	2023-09-16
Enamine	EN300-1970772-5g	2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine	2228215-27-6	5g	$4517.0	2023-09-16

2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine Related Literature

1. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228215-27-6)

The compound 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine (CAS No. 2228215-27-6) is a fluorinated amine derivative with a thiophene backbone, garnering significant interest in pharmaceutical and material science research. Its unique structural features, including the difluoropropan-1-amine moiety and 2,5-dimethylthiophen-3-yl group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders, aligning with the growing demand for novel neurotherapeutics.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine exemplifies this trend, as the difluoro substitution improves its lipophilicity and membrane permeability. This property is critical for blood-brain barrier (BBB) penetration, a hot topic in neurodegenerative disease research. Searches for "fluorinated amine CNS drugs" and "thiophene-based pharmaceuticals" have surged, reflecting the compound's relevance in addressing conditions like Alzheimer's and Parkinson's diseases.

The synthetic versatility of CAS No. 2228215-27-6 also extends to organic electronics. Thiophene derivatives are pivotal in developing organic semiconductors and OLED materials, areas experiencing exponential growth due to the push for flexible displays and renewable energy technologies. Queries such as "thiophene in optoelectronics" and "amine-functionalized organic materials" highlight its cross-disciplinary appeal. The compound's electron-rich thiophene ring and amine group facilitate charge transport, making it a candidate for next-generation photovoltaic cells.

From a green chemistry perspective, researchers are optimizing synthetic routes for 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine to minimize environmental impact. Sustainable methods like catalytic fluorination and microwave-assisted synthesis are being explored, resonating with the global emphasis on eco-friendly manufacturing. This aligns with frequent searches for "green synthesis of fluorinated compounds" and "sustainable heterocyclic chemistry", underscoring the compound's role in advancing green pharmaceutical production.

Analytical characterization of CAS No. 2228215-27-6 employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a priority for industries complying with ICH guidelines. The compound's crystalline properties and solubility profile are frequently studied, as evidenced by searches for "polymorphism in fluorinated amines" and "amine salt formation strategies", topics crucial for formulation development.

In conclusion, 2-(2,5-dimethylthiophen-3-yl)-3,3-difluoropropan-1-amine represents a multifaceted compound bridging medicinal chemistry, materials science, and sustainable synthesis. Its CAS No. 2228215-27-6 serves as a key identifier for researchers navigating databases like SciFinder and Reaxys. As interest in tailored fluorination and heterocyclic scaffolds grows, this compound will likely remain at the forefront of innovation, addressing challenges from drug delivery to energy storage.